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Compound of Interest

Compound Name: 1-Methyl-4-(2-nitrovinyl)benzene

Cat. No.: B1217067 Get Quote

Essential Safety and Handling Guide for 1-
Methyl-4-(2-nitrovinyl)benzene
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for handling 1-Methyl-4-(2-
nitrovinyl)benzene (CAS No: 5153-68-4). All personnel must review and understand this

guidance before commencing any work with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Methyl-4-(2-nitrovinyl)benzene is a solid that poses significant health risks upon exposure.

It is crucial to use appropriate personal protective equipment (PPE) to minimize these risks.

The compound is classified with the following GHS hazard statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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The signal word for this chemical is "Warning".[2] Due to the limited availability of specific data

for 1-Methyl-4-(2-nitrovinyl)benzene, a conservative approach analogous to handling other

aromatic nitro compounds is recommended.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment
Specification and Use

Guidelines

Hand Protection Chemical-resistant gloves

For incidental contact: Nitrile

gloves are acceptable.

Immediately replace gloves

upon any sign of

contamination. For extended

contact or immersion: Butyl

rubber gloves are

recommended.[3] Given the

lack of specific breakthrough

time data, it is prudent to

consider wearing double

gloves (e.g., nitrile over butyl

rubber) for high-risk

procedures.[3]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times in the

laboratory. For procedures with

a higher risk of splashing, a

face shield should be worn in

addition to goggles.[3]

Skin and Body Protection Laboratory coat

A standard lab coat is

mandatory. For tasks with a

significant splash potential, a

chemical-resistant apron or

coveralls should be used.[3]

Full-length pants and closed-

toe shoes are required.[3]

Respiratory Protection Chemical fume hood All work with 1-Methyl-4-(2-

nitrovinyl)benzene should be

conducted in a properly

functioning chemical fume

hood to minimize inhalation

exposure.[3] If engineering

controls are insufficient, an air-

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_working_with_nitrovinyl_compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


purifying respirator (APR) with

organic vapor cartridges may

be necessary.[3]

Operational Workflow for Safe Handling
Proper planning and execution of procedures involving 1-Methyl-4-(2-nitrovinyl)benzene are

essential to ensure safety. The following workflow diagram outlines the key steps from

preparation to disposal.
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Preparation Phase

Handling Phase

Post-Handling Phase

Conduct Risk Assessment
(Review SDS)

Select and Inspect PPE

Prepare Work Area
(Verify Fume Hood Function)

Weigh Solid Compound
(in fume hood)

Perform Experimental Procedure
(in fume hood)

Decontaminate Work Surfaces

Segregate and Label Waste Doff and Dispose of
Contaminated PPE

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for Handling 1-Methyl-4-(2-nitrovinyl)benzene.
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Emergency Response Plan
In the event of an accidental exposure or spill, immediate and appropriate action is critical. The

following diagram outlines the necessary steps for emergency response. Ensure that a safety

shower and eyewash station are readily accessible.[3]

Personal Exposure Chemical Spill

Skin Contact

Remove contaminated clothing.
Wash area with soap and water for 15 min.

Eye Contact

Immediately flush eyes with water
for at least 15 minutes.

Remove contact lenses if present.

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Small Spill

Absorb with inert material.
Collect in a sealed container for disposal.

Large Spill

Evacuate the area.
Alert safety personnel.

Prevent entry into drains.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Procedures for 1-Methyl-4-(2-nitrovinyl)benzene.

Disposal Plan
All waste containing 1-Methyl-4-(2-nitrovinyl)benzene, including contaminated PPE and

absorbent materials, must be treated as hazardous waste.

Waste Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers.

Container Labeling: Ensure containers are labeled with the full chemical name and

appropriate hazard symbols.

Disposal: Dispose of all chemical waste in accordance with local, state, and federal

regulations.[4] Do not dispose of this chemical down the drain.
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By adhering to these safety protocols, researchers can minimize the risks associated with the

handling of 1-Methyl-4-(2-nitrovinyl)benzene and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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